4-Methoxyestrone
4-Methoxyestrone
Brand Name:
Vulcanchem
CAS No.:
58562-33-7
VCID:
VC0195173
InChI:
InChI=1S/C19H24O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h5,7,12-13,15,20H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,19+/m1/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4OC)O
Molecular Formula:
C19H24O3
Molecular Weight:
300.4 g/mol
4-Methoxyestrone
CAS No.: 58562-33-7
VCID: VC0195173
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 58562-33-7 |
|---|---|
| Product Name | 4-Methoxyestrone |
| Molecular Formula | C19H24O3 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3-hydroxy-4-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H24O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h5,7,12-13,15,20H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,19+/m1/s1 |
| Standard InChIKey | PUEXVLNGOBYUEW-BFDPJXHCSA-N |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4OC)O |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4OC)O |
| Appearance | White Solid |
| Purity | > 95% |
| Synonyms | 3-Hydroxy-4-methoxyestra-1,3,5(10)-trien-17-one; |
| PubChem Compound | 194066 |
| Last Modified | Aug 15 2023 |
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